Lactone Ring-Opening Product Distribution
4-Bromohexanoic acid and its 5-isomer are co-produced in a defined, quantifiable ratio during the acid-catalyzed ring-opening of γ-caprolactone. This establishes a unique synthesis fingerprint and a practical basis for selection or analytical benchmarking. In an 18-hour reaction with HBr, γ-caprolactone is converted into a 1:3 mixture of 4- and 5-bromohexanoic acids [1]. This demonstrates that the 4-bromo isomer is a significant, but distinct, reaction product, differentiating it from the 2- and 6-bromo isomers which are not formed via this specific route.
| Evidence Dimension | Isomer Ratio (Product Distribution) |
|---|---|
| Target Compound Data | Part of a 1:3 mixture (4-bromo : 5-bromo) |
| Comparator Or Baseline | 5-Bromohexanoic acid (co-product); 2-Bromo and 6-Bromohexanoic acids (not formed in this reaction) |
| Quantified Difference | Ratio of 1:3 (4-bromo to 5-bromo); 0% formation of 2- or 6-isomers |
| Conditions | Reaction of γ-caprolactone with 48% HBr for 18 hours [1] |
Why This Matters
This defined isomer ratio provides a specific synthetic entry point and analytical marker for 4-bromohexanoic acid, distinguishing it from other isomers that require entirely different synthetic strategies.
- [1] Granata, A., & Perlin, A. S. (1993). Formation of isomeric monohalo-n-alkanoic acids in the reactions of γ- and δ-n-alkanolactones with hydrogen halides. Canadian Journal of Chemistry, 71(6), 864-871. View Source
